Cas no 2227881-39-0 ((1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol
• CAS No: 2227881-39-0
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 6504417
• PubChem ID: 165798838
• Update Time: 2024-01-09

(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol
• EN300-1951897
• 2227881-39-0

• Inchi： 1S/C9H10F3NO2/c1-5-3-6(4-13-8(5)15-2)7(14)9(10,11)12/h3-4,7,14H,1-2H3/t7-/m0/s1
• InChI Key： VPKNJWIXNNHMEL-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=NC(=C(C)C=1)OC)O)(F)F

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4Ų